N,N-dimethyl-2-biphenylcarboxamide

• IUPAC Name: N,N-dimethyl-2-phenylbenzamide
• InChI: InChI=1S/C15H15NO/c1-16(2)15(17)14-11-7-6-10-13(14)12-8-4-3-5-9-12/h3-11H,1-2H3
• InChI Key: JGADRNOECJQRCF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC=C1C2=CC=CC=C2
• Molecular Formula: C15H15NO
• DSSTOX Substance ID: DTXSID601272999
• Molecular Weight: 225.28 g/mol
• CAS RN: 13737-32-1

Description

N,N-dimethyl-2-biphenylcarboxamide, also known as DMBC, is a synthetic compound that has been widely used in scientific research for its unique properties. DMBC is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

N,N-dimethyl-2-biphenylcarboxamide has been shown to inhibit the activity of the enzyme acetylcholinesterase (AChE) in vitro. AChE is an important enzyme that breaks down the neurotransmitter acetylcholine in the synaptic cleft. Inhibition of AChE can lead to an increase in acetylcholine levels, which can have various effects on the nervous system.
Biochemical and Physiological Effects:
N,N-dimethyl-2-biphenylcarboxamide has been shown to have various biochemical and physiological effects on the nervous system. Inhibition of AChE by N,N-dimethyl-2-biphenylcarboxamide can lead to an increase in acetylcholine levels, which can enhance cognitive function and memory. N,N-dimethyl-2-biphenylcarboxamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-2-biphenylcarboxamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. N,N-dimethyl-2-biphenylcarboxamide is also soluble in a wide range of solvents, which makes it easy to incorporate into various experimental setups. However, one limitation of N,N-dimethyl-2-biphenylcarboxamide is its relatively low potency as an AChE inhibitor compared to other compounds such as donepezil and galantamine.

Future Directions

There are several future directions for research on N,N-dimethyl-2-biphenylcarboxamide. One potential application of N,N-dimethyl-2-biphenylcarboxamide is in the development of new materials for organic electronics. N,N-dimethyl-2-biphenylcarboxamide can be used as a dopant in various organic semiconductors to improve their performance. Another future direction is the development of N,N-dimethyl-2-biphenylcarboxamide-based drugs for the treatment of neurodegenerative diseases. N,N-dimethyl-2-biphenylcarboxamide has been shown to have neuroprotective effects, and further research could lead to the development of new drugs for the treatment of Alzheimer's disease and other neurodegenerative diseases.

Synthesis Methods

N,N-dimethyl-2-biphenylcarboxamide can be synthesized through a multi-step process starting from biphenyl. The first step is the bromination of biphenyl to produce 4,4'-dibromobiphenyl. This compound is then reacted with dimethylamine in the presence of a base to form N,N-dimethyl-2-biphenylcarboxamide. The yield of this reaction can be improved by optimizing the reaction conditions such as temperature, solvent, and reaction time.

Scientific Research Applications

N,N-dimethyl-2-biphenylcarboxamide has been used in various scientific research applications due to its unique properties. One of the most significant applications of N,N-dimethyl-2-biphenylcarboxamide is in the field of organic electronics. This compound has been used as a dopant in organic semiconductors to improve their electrical conductivity and stability. N,N-dimethyl-2-biphenylcarboxamide has also been studied as a potential material for organic solar cells due to its high electron affinity and low ionization potential.